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Compound of Interest

Compound Name: ACV Tripeptide

Cat. No.: B1665464 Get Quote

Essential Safety and Handling Guide for ACV
Tripeptide
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of ACV Tripeptide (δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine). Adherence to these procedural

guidelines is essential for ensuring laboratory safety and maintaining experimental integrity.

Immediate Safety Protocols
ACV Tripeptide is a key biosynthetic precursor to penicillin and cephalosporin antibiotics.[1]

While specific toxicity data is limited, it should be handled with the care required for all

laboratory chemicals. A substance-specific Safety Data Sheet (SDS) should always be

consulted prior to handling.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory to minimize exposure risk. The following table outlines

the required equipment.
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PPE Category Item Specifications Rationale

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1-rated

Protects against

splashes and airborne

particles.

Hand Protection Nitrile Gloves Chemical-resistant Prevents skin contact.

Body Protection Laboratory Coat ---

Protects against spills

and contamination of

personal clothing.

Respiratory Protection
Dust Mask or

Respirator
NIOSH-approved

Recommended when

handling the

lyophilized powder to

prevent inhalation.[2]

First Aid Measures
In the event of exposure, follow these immediate first aid protocols.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide artificial respiration.[2]

Skin Contact
Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.[2]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[2]

Ingestion
Do not induce vomiting. Rinse mouth with water.

[2]

In all cases of exposure, seek immediate medical attention and have the product's Safety Data

Sheet (SDS) available.
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Operational Handling and Storage
Proper handling and storage are critical for maintaining the stability and integrity of ACV
Tripeptide.

Chemical and Physical Properties
Property Value

Molecular Formula C₁₄H₂₅N₃O₆S

Molecular Weight 363.43 g/mol

Appearance Solid powder

Solubility (predicted) 0.478 mg/mL in water

[Source: Vulcanchem]

Experimental Protocol: Reconstitution of Lyophilized
Powder

Acclimatization: Before opening, allow the vial of lyophilized ACV Tripeptide to equilibrate to

room temperature to prevent condensation.

Solvent Addition: Add the appropriate volume of sterile, purified water or a suitable buffer to

the vial.

Dissolution: Gently agitate or vortex the vial until the peptide is fully dissolved. Sonication

can be used to aid dissolution if necessary.

Filtration: For sterile applications, filter the reconstituted solution through a 0.22 µm filter.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the solution into single-use vials.

Storage Conditions
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Form Storage Temperature Duration

Lyophilized Powder -20°C or -80°C Long-term

Reconstituted Solution -20°C or -80°C Short to medium-term

[Source: MedchemExpress.com]

Disposal Plan
Dispose of ACV Tripeptide and any contaminated materials in accordance with institutional,

local, state, and federal regulations. While not classified as hazardous, it should not be

disposed of in regular trash or down the drain.

Waste Segregation and Collection
Liquid Waste: Collect all unused solutions of ACV Tripeptide in a designated, clearly

labeled, and sealed waste container.

Solid Waste: Dispose of all contaminated materials, such as vials, pipette tips, and gloves, in

a separate, labeled, leak-proof container.

Decontamination and Disposal Procedure
Pre-treatment (Best Practice): For liquid waste, chemical hydrolysis can be performed by

adjusting the pH to >9 with 1M NaOH or <3 with 1M HCl and allowing it to stand for at least

24 hours to degrade the peptide bonds. Neutralize the solution before final disposal.

Final Disposal: Arrange for the collection of both liquid and solid waste containers by your

institution's Environmental Health & Safety (EHS) department or a licensed chemical waste

disposal service.

ACV Tripeptide in the Penicillin Biosynthesis
Pathway
ACV Tripeptide is the initial dedicated intermediate in the biosynthesis of penicillin and

cephalosporin antibiotics.[3] It is synthesized from the amino acids L-α-aminoadipic acid, L-
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cysteine, and L-valine by the enzyme ACV synthetase (ACVS).[3][4] The tripeptide is then

cyclized to form isopenicillin N, the first bioactive intermediate in the pathway.[4]

Amino Acid Precursors

ACV Synthesis Isopenicillin N Formation Final Product Formation

L-α-aminoadipic acid

ACV Synthetase (ACVS)L-cysteine

L-valine

ACV Tripeptide
Condensation

Isopenicillin N Synthase (IPNS) Isopenicillin N
Oxidative Cyclization

Isopenicillin N Acyltransferase Penicillin
Side-chain Exchange

Click to download full resolution via product page

Caption: Penicillin Biosynthesis Pathway featuring ACV Tripeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling ACV
Tripeptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665464#personal-protective-equipment-for-
handling-acv-tripeptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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